Cas no 87001-97-6 (1-[(2,5-dichlorophenoxy)methyl]-2,3,4,5,6-pentafluorobenzene)

1-[(2,5-dichlorophenoxy)methyl]-2,3,4,5,6-pentafluorobenzene structure
87001-97-6 structure
Product Name:1-[(2,5-dichlorophenoxy)methyl]-2,3,4,5,6-pentafluorobenzene
CAS No:87001-97-6
MF:C13H5Cl2F5O
MW:343.076219320297
CID:1866374
PubChem ID:187582
Update Time:2025-04-21

1-[(2,5-dichlorophenoxy)methyl]-2,3,4,5,6-pentafluorobenzene Chemical and Physical Properties

Names and Identifiers

    • 1-[(2,5-dichlorophenoxy)methyl]-2,3,4,5,6-pentafluorobenzene
    • 1-((2,5-Dichlorophenoxy)methyl)-2,3,4,5,6-pentafluorobenzene
    • DTXSID10236055
    • DTXCID10158546
    • 87001-97-6
    • Inchi: 1S/C13H5Cl2F5O/c14-5-1-2-7(15)8(3-5)21-4-6-9(16)11(18)13(20)12(19)10(6)17/h1-3H,4H2
    • InChI Key: FQQWSBYDYNPRKT-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1OCC1C(=C(C(=C(C=1F)F)F)F)F)Cl

Computed Properties

  • Exact Mass: 341.9637610Da
  • Monoisotopic Mass: 341.9637610Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 335
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.1
  • Topological Polar Surface Area: 9.2Ų

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